Ethyl 2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]amino}-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 2-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]amino]-6-oxo-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C17H16N4O4S/c1-3-25-15(23)12-8-18-16(20-14(12)22)21-17-19-13(9-26-17)10-4-6-11(24-2)7-5-10/h4-9H,3H2,1-2H3,(H2,18,19,20,21,22)
• InChI Key: SYBKYBQHDXEXGL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(NC1=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC
• Molecular Formula: C17H16N4O4S
• Molecular Weight: 372.4 g/mol

Description

Ethyl 2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]amino}-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate is a useful research compound. Its molecular formula is C17H16N4O4S and its molecular weight is 372.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

Ethyl 2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]amino}-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate has been the subject of research due to its potential in synthesizing various chemical derivatives. Mohamed (2021) explains the synthesis of different derivatives through interactions with various arylidinemalononitrile derivatives, resulting in compounds like ethyl iminothiazolopyridine-4-carboxylate and ethyl (amino(methoxy)methyl)-3-(substitutedphenyl)-1-oxo-1H-benzo[4,5]thiazole[3,2-a]pyridine-4-carboxylate (Mohamed, 2021).

Chemical Reactions and Transformations

Ethyl 4-aryl-6-substituted-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylates, a derivative of the compound, has been used to create various thiazolo[3,2-a]pyrimidine-6-carboxylates, showcasing its versatility in chemical transformations. The reactions involve different agents like bromomalononitrile, formic acid, and hydroxylamine hydrochloride, leading to a range of derivatives (Sherif et al., 1993).

Antimicrobial Activities

The synthesis of thiazoles and their fused derivatives, including compounds derived from ethyl 2-{[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]amino}-6-oxo-1,6-dihydro-5-pyrimidinecarboxylate, has been linked to antimicrobial activities. Studies by Wardkhan et al. (2008) have shown that these derivatives exhibit in vitro antimicrobial activity against bacterial and fungal pathogens, indicating their potential in developing new antimicrobial agents (Wardkhan et al., 2008).

Biological Studies

In addition to antimicrobial properties, derivatives of this compound have been studied for their biological activities, such as antioxidant and antifungal effects. For instance, Maddila et al. (2012) synthesized ethyl 2-(4-substitutedbenzylidene)-5-(3'-(ethoxycarbonyl)biphenyl-4-yl)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo(3,2-a)pyrimidine-6-carboxylate derivatives and evaluated their in vitro biological activities, showcasing the compound's potential in pharmacological research (Maddila et al., 2012).

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole derivatives, have been found to act on a variety of targets, including various enzymes and receptors . For instance, 4-methoxyphenethylamine, a compound with a similar methoxyphenyl group, inhibits the monoamine oxidase-catalyzed deamination of both tyramine and tryptamine .

Mode of Action

It’s known that thiazole derivatives can interact with their targets through hydrogen bonds . This interaction can lead to changes in the target’s function, potentially leading to the observed biological effects.

Result of Action

Thiazole derivatives have been associated with a variety of biological effects, suggesting that this compound may have similar effects .